Cas no 2117468-42-3 (methyl 4-amino-3-(3-cyanophenyl)butanoate)
methyl 4-amino-3-(3-cyanophenyl)butanoate Chemical and Physical Properties
Names and Identifiers
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- methyl 4-amino-3-(3-cyanophenyl)butanoate
- EN300-1776324
- 2117468-42-3
-
- Inchi: 1S/C12H14N2O2/c1-16-12(15)6-11(8-14)10-4-2-3-9(5-10)7-13/h2-5,11H,6,8,14H2,1H3
- InChI Key: SSTABPHJKNKTDE-UHFFFAOYSA-N
- SMILES: O(C)C(CC(CN)C1C=CC=C(C#N)C=1)=O
Computed Properties
- Exact Mass: 218.105527694g/mol
- Monoisotopic Mass: 218.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 76.1Ų
methyl 4-amino-3-(3-cyanophenyl)butanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1776324-0.05g |
methyl 4-amino-3-(3-cyanophenyl)butanoate |
2117468-42-3 | 0.05g |
$792.0 | 2023-09-20 | ||
| Enamine | EN300-1776324-0.1g |
methyl 4-amino-3-(3-cyanophenyl)butanoate |
2117468-42-3 | 0.1g |
$829.0 | 2023-09-20 | ||
| Enamine | EN300-1776324-0.25g |
methyl 4-amino-3-(3-cyanophenyl)butanoate |
2117468-42-3 | 0.25g |
$867.0 | 2023-09-20 | ||
| Enamine | EN300-1776324-0.5g |
methyl 4-amino-3-(3-cyanophenyl)butanoate |
2117468-42-3 | 0.5g |
$905.0 | 2023-09-20 | ||
| Enamine | EN300-1776324-1.0g |
methyl 4-amino-3-(3-cyanophenyl)butanoate |
2117468-42-3 | 1g |
$943.0 | 2023-06-03 | ||
| Enamine | EN300-1776324-2.5g |
methyl 4-amino-3-(3-cyanophenyl)butanoate |
2117468-42-3 | 2.5g |
$1848.0 | 2023-09-20 | ||
| Enamine | EN300-1776324-5.0g |
methyl 4-amino-3-(3-cyanophenyl)butanoate |
2117468-42-3 | 5g |
$2732.0 | 2023-06-03 | ||
| Enamine | EN300-1776324-10.0g |
methyl 4-amino-3-(3-cyanophenyl)butanoate |
2117468-42-3 | 10g |
$4052.0 | 2023-06-03 | ||
| Enamine | EN300-1776324-1g |
methyl 4-amino-3-(3-cyanophenyl)butanoate |
2117468-42-3 | 1g |
$943.0 | 2023-09-20 | ||
| Enamine | EN300-1776324-5g |
methyl 4-amino-3-(3-cyanophenyl)butanoate |
2117468-42-3 | 5g |
$2732.0 | 2023-09-20 |
methyl 4-amino-3-(3-cyanophenyl)butanoate Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
Additional information on methyl 4-amino-3-(3-cyanophenyl)butanoate
Methyl 4-amino-3-(3-cyanophenyl)butanoate (CAS No. 2117468-42-3)
The compound methyl 4-amino-3-(3-cyanophenyl)butanoate (CAS No. 2117468-42-3) is a fascinating organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development, material synthesis, and as a versatile intermediate in organic synthesis.
Methyl 4-amino-3-(3-cyanophenyl)butanoate is characterized by its amino group at the fourth position of the butanoate chain, which introduces a high degree of functional versatility. The presence of the cyano group on the phenyl ring further enhances its electronic properties, making it an attractive candidate for various chemical transformations. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive compounds, particularly in the development of novel antibiotics and anticancer agents.
The synthesis of methyl 4-amino-3-(3-cyanophenyl)butanoate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have explored various routes, including nucleophilic substitution, condensation reactions, and catalytic hydrogenation, to optimize its production. The use of green chemistry principles has also been emphasized to minimize environmental impact and improve process efficiency.
One of the most exciting developments involving this compound is its application in the field of drug delivery systems. Its ability to form stable complexes with metal ions has led to its use as a ligand in the synthesis of metal-organic frameworks (MOFs). These MOFs have shown promise as drug carriers due to their high surface area, tunable pore sizes, and controlled release properties. Recent studies published in *Nature Materials* have demonstrated the potential of methyl 4-amino-3-(3-cyanophenyl)butanoate-based MOFs for delivering anticancer drugs with enhanced efficacy and reduced side effects.
In addition to its role in drug delivery, methyl 4-amino-3-(3-cyanophenyl)butanoate has also been investigated for its electronic properties. Its conjugated system, comprising the amino and cyano groups, exhibits interesting optical and electronic characteristics. This has led to its exploration as a component in organic semiconductors and optoelectronic devices. A study published in *Advanced Materials* highlighted its potential as a building block for flexible electronics, where its stability under thermal and mechanical stress was demonstrated.
The structural versatility of methyl 4-amino-3-(3-cyanophenyl)butanoate also makes it an ideal candidate for click chemistry applications. Its ability to participate in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions has been exploited to create complex molecular architectures with high precision. This has opened new avenues for the synthesis of macrocyclic compounds and supramolecular assemblies.
From a safety standpoint, methyl 4-amino-3-(3-cyanophenyl)butanoate exhibits low toxicity under normal handling conditions. However, it is recommended to follow standard laboratory safety protocols when working with this compound to ensure minimal exposure risks. Proper storage in a cool, dry place away from light is essential to maintain its stability over extended periods.
In conclusion, methyl 4-amino-3-(3-cyanophenyl)butanoate (CAS No. 2117468-42-3) is a multifaceted compound with a wide range of applications across diverse scientific disciplines. Its unique combination of functional groups and structural features positions it as a valuable tool in modern chemical research. As ongoing studies continue to uncover new applications and optimizations for this compound, its significance in both academic and industrial settings is expected to grow further.
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